Cas no 1804513-25-4 (2-Amino-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile)
2-Amino-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile
-
- Inchi: 1S/C8H6F2IN3/c9-6(10)5-3-4(1-2-12)8(13)14-7(5)11/h3,6H,1H2,(H2,13,14)
- InChI Key: UEJJPDDVCIUPBW-UHFFFAOYSA-N
- SMILES: IC1=C(C(F)F)C=C(CC#N)C(N)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 240
- XLogP3: 1.5
- Topological Polar Surface Area: 62.7
2-Amino-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029068221-1g |
2-Amino-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile |
1804513-25-4 | 97% | 1g |
$1,534.70 | 2022-04-02 |
2-Amino-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 2-Amino-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile
Introduction to 2-Amino-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile (CAS No. 1804513-25-4)
2-Amino-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile (CAS No. 1804513-25-4) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The presence of the amino, difluoromethyl, and iodine functionalities imparts distinct chemical properties that make it an intriguing candidate for further investigation.
The molecular structure of 2-Amino-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile consists of a pyridine ring substituted with an amino group, a difluoromethyl group, and an iodine atom. The acetonitrile moiety further enhances its reactivity and solubility properties. These functional groups contribute to the compound's overall stability and reactivity, making it suitable for a wide range of synthetic transformations and biological evaluations.
In recent years, the field of medicinal chemistry has seen significant advancements in the design and synthesis of novel compounds with therapeutic potential. 2-Amino-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile has been identified as a promising lead compound due to its unique combination of functional groups. Studies have shown that the difluoromethyl group can enhance the metabolic stability and bioavailability of drug candidates, while the iodine atom can serve as a useful handle for radiolabeling in imaging studies.
The amino group in 2-Amino-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile provides a site for further functionalization, allowing for the introduction of additional pharmacophores or linker moieties. This flexibility is crucial in the optimization of lead compounds during drug discovery processes. The acetonitrile moiety, on the other hand, can influence the compound's solubility and permeability properties, which are critical factors in determining its pharmacokinetic profile.
One of the key areas where 2-Amino-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile has shown promise is in the development of inhibitors for specific enzymes or receptors. For instance, recent research has focused on its potential as an inhibitor of kinases, which are important targets in cancer therapy. The ability to modulate kinase activity through small molecule inhibitors is a critical strategy in modern drug design.
Beyond its applications in drug discovery, 2-Amino-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile has also been explored for its use in chemical biology studies. Its unique structure allows it to serve as a tool compound for probing biological pathways and understanding disease mechanisms. For example, it can be used to study signal transduction pathways or to identify novel protein-protein interactions.
The synthesis of 2-Amino-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile involves several well-established synthetic routes. One common approach involves the sequential introduction of the difluoromethyl and iodine substituents onto a pyridine scaffold, followed by the addition of the amino and acetonitrile groups. This modular synthesis strategy allows for the efficient preparation of multiple analogs, facilitating structure-activity relationship (SAR) studies.
In terms of safety and handling, it is important to note that while 2-Amino-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) should be worn, and all reactions should be conducted under well-controlled conditions to ensure safety.
The future outlook for 2-Amino-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile is promising. Ongoing research aims to further optimize its properties and explore new applications in both medicinal chemistry and chemical biology. As our understanding of this compound continues to grow, it is likely that new opportunities will emerge for its use in various scientific and industrial settings.
1804513-25-4 (2-Amino-5-(difluoromethyl)-6-iodopyridine-3-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)